Cas no 56615-08-8 (Nsc299526)

Nsc299526 structure
Nsc299526 structure
Product Name:Nsc299526
CAS No:56615-08-8
MF:C9H11N3O4
MW:225.201341867447
CID:945636
PubChem ID:431871
Update Time:2025-04-19

Nsc299526 Chemical and Physical Properties

Names and Identifiers

    • Nsc299526
    • DTXSID40420425
    • 56615-08-8
    • NSC-299526
    • Inchi: 1S/C9H11N3O4/c13-3-4-6-7(15)8(16-4)12-2-1-5(14)10-9(12)11-6/h1-2,4,6-8,13,15H,3H2,(H,10,11,14)
    • InChI Key: NWBHWPIRSNIPBO-UHFFFAOYSA-N
    • SMILES: O1C(CO)C2C(C1N1C=CC(N=C1N2)=O)O

Computed Properties

  • Exact Mass: 225.075
  • Monoisotopic Mass: 225.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.4A^2
  • XLogP3: -2.3

Experimental Properties

  • Density: 2.03
  • Refractive Index: 1.874
  • PSA: 96.61000
  • LogP: -1.57400
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